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Chemical Structure & Properties

4-Aminobenzoic acid (PABA) is an organic compound with the formula H2NCeH4CO2H. It features a
benzene ring substituted with an amino group (-NH2) and a carboxylic acid group (-COOH) attached to

opposite carbon atoms in the para (1,4) position [1].

The table below summarizes its key chemical and physical properties for easy reference [1] [2] [3].

Property Value /| Description

Systematic Name 4-Aminobenzoic acid

Other Names para-Aminobenzoic acid, PABA, Vitamin Bx [1] [3]

CAS Registry Number

Molecular Formula

Molecular Weight

Melting Point

150-13-0 [2] [3]

C7H7NO2 [1] [2]

137.14 g/mol [2]

187 - 189 °C [1] [2]
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Property Value |/ Description

pKa Values 2.42 (amino group), 4.88 (carboxyl group) [1]
Appearance White to grey crystalline solid [1]

Water Solubility Slightly soluble (1 g/170 mL at 25°C) [1]

Biosynthesis Pathways

PABA is produced from chorismate, a key intermediate from the shikimate pathway. The best-characterized

route is a two-step pathway found in bacteria, plants, and fungi like E. coli and Saccharomyces cerevisiae

[1][4] [5].

PabA & PabB (Aminodeoxychorismate Lyase

(Aminodeoxychorismate Synthase) >

Chorismate

PabA
L_GI i >

Click to download full resolution via product page

The two-step enzymatic pathway for PABA biosynthesis from chorismate.

e Step 1: Formation of ADC - The enzyme aminodeoxychorismate synthase (composed of subunits
PabA and PabB) converts chorismate and L-glutamine to 4-amino-4-deoxychorismate (ADC) and
glutamate [4] [5] [6]. PabA provides glutaminase activity, supplying ammonia to PabB, which binds
chorismate [6].

e Step 2: Elimination of Pyruvate - The enzyme aminodeoxychorismate lyase (PabC) then
catalyzes the removal of a pyruvate moiety from ADC, resulting in the aromatization of the ring and
the formation of PABA [4] [5].
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Some archaea, such as Methanococcus maripaludis, utilize a distinct pathway. They generate PABA from 3-
dehydroquinic acid (DHQ), a precursor to chorismate in the shikimate pathway, rather than from

chorismate itself [5].

Functional Roles & Pharmacological Significance

PABA's biological roles make it a significant target for drug development and scientific research.

¢ Folate Biosynthesis: PABA is a crucial intermediate in the de novo synthesis of folate (vitamin B9) in
bacteria, plants, and fungi [1] [7]. Humans cannot synthesize folate and must acquire it from their diet,
but the PABA-dependent pathway in pathogenic bacteria is a classic drug target. Sulfonamide
antibiotics are structurally similar to PABA and competitively inhibit its conversion to folate, thereby
halting bacterial growth [1].
¢ Precursor for Other Metabolites: In yeast, PABA serves as a precursor in the biosynthesis of
coenzyme Q (ubiquinone), an essential component of the mitochondrial electron transport chain [8].
¢ Medical and Commercial Uses: Beyond its role as a metabolic precursor, PABA and its derivatives
have direct applications.
o The potassium salt is a prescribed drug for fibrotic skin disorders like Peyronie's disease [1].
o It was historically a common UVB filter in sunscreens, though its use has declined due to
concerns about allergies and skin discoloration [1].
o Its simple structure serves as a building block for synthesizing various drugs, including the local
anesthetic benzocaine [5].

Key Experimental & Research Methodologies

Research into PABA's biosynthesis and function often relies on classical biochemical and genetic techniques.

Table: Key Experimental Approaches in PABA Research

Methodology Application & Purpose Key Findings from Literature
Genetic Mutagenesis Identify genes essential for Mutations in pabA, pabB, and pabC genes
& Complementation PABA synthesis by studying in E. coli created PABA auxotrophs,

growth requirements of mutant  confirming the roles of these genes [9].
strains.
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Methodology Application & Purpose Key Findings from Literature

Enzyme Kinetics & Purify individual enzymes to Purified PabA has no glutaminase activity

Characterization study their specific activity, alone; it forms a 1:1 complex with PabB for
kinetics, and cofactor function. The PabA/PabB complex has a
requirements. glutaminase k.4 of 17 min—1 [6].

Isotopic Labeling & Track the incorporation of A stable 13C-isotope of PABA was

Tracer Studies labeled precursors to elucidate  prenylated in yeast, demonstrating its
metabolic pathways and direct role in coenzyme Q biosynthesis [8].

intermediates.

Conclusion and Research Outlook

The core structure and primary biosynthetic pathway of 4-aminobenzoic acid are well-established,
underpinning its critical role as a builder of essential biological molecules. Current research continues to

explore its potential, including:

¢ Neuropsychiatric Therapeutics: Recent reviews highlight PABA's potential neuroprotective
properties, including neurotransmitter modulation, anti-inflammatory, and antioxidant effects, though
these mechanisms require further experimental validation [10].

e Archaeal Metabolism: The discovery of a non-canonical PABA pathway in archaea reveals
evolutionary diversity in aromatic amino acid metabolism and expands our understanding of central

metabolism across life forms [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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